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Compound of Interest

Compound Name: Yatein

CAS No.: 61091-56-3

Cat. No.: B1197467

Get Quote

Executive Summary
Yatein (C₂₂H₂₆O₇), a dibenzylbutyrolactone lignan, serves as a critical biosynthetic precursor to

podophyllotoxin (PTOX), a potent anticancer agent. Accurate identification of yatein is

analytically challenging due to its structural similarity to downstream metabolites like

deoxypodophyllotoxin (DPT) and its stereoisomer, isoyatein.

This guide provides a definitive comparison of mass spectrometry (MS) fragmentation

behaviors, establishing a self-validating protocol for yatein identification. We compare

Electrospray Ionization (ESI) and Electron Impact (EI) patterns, elucidating the mechanistic

cleavage pathways that distinguish yatein from its structural analogs.

Structural Basis of Fragmentation
To interpret the mass spectrum of yatein, one must understand its lability points. Yatein
consists of a lactone ring substituted with two benzyl groups:

Proximal Ring: A 3,4,5-trimethoxybenzyl group.
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Distal Ring: A 3,4-methylenedioxybenzyl group.

The fragmentation logic follows the stability of the resulting carbocations. In both ESI and EI

modes, the cleavage of the bond connecting these benzyl groups to the lactone core generates

diagnostic ions that serve as a molecular fingerprint.

Figure 1: Yatein Fragmentation Pathway (ESI-MS/MS)
The following diagram visualizes the primary dissociation pathways observed in Positive Mode

ESI-MS/MS.
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Caption: Proposed ESI-MS/MS fragmentation pathway for Yatein ([M+H]+ m/z 401),

highlighting the diagnostic benzyl cations.

Comparative Analysis: ESI-MS/MS vs. EI-MS
The choice of ionization technique drastically alters the spectral topology. For biological

matrices (plasma, plant extracts), LC-ESI-MS/MS is the gold standard due to its sensitivity and
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soft ionization.

Table 1: Diagnostic Ion Comparison
Feature

LC-ESI-MS/MS

(Positive)
GC-EI-MS (70 eV) Diagnostic Value

Precursor Ion

m/z 401

m/z 423
**m/z
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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